Cas no 16404-16-3 (2,6,8-trichloro-7-methyl-7H-purine)
16404-16-3 structure
Product Name:2,6,8-trichloro-7-methyl-7H-purine
CAS No:16404-16-3
MF:C6H3Cl3N4
MW:237.473817110062
CID:149173
PubChem ID:250897
Update Time:2025-04-19
2,6,8-trichloro-7-methyl-7H-purine Chemical and Physical Properties
Names and Identifiers
-
- 7H-Purine,2,6,8-trichloro-7-methyl-
- 2,6,8-trichloro-7-methylpurine
- 2,6,8-Trichlor-7-methyl-7H-purin
- 2,6,8-Trichlor-7-methyl-purin
- 2,6,8-trichloro-7-methyl-7h-purine
- 7-methyl-2,6,8-trichloropurine
- 7-methyl-2,6,8-trichloro-purine
- 7-Methyl-2.6.8-trichlor-purin
- AC1L5INE
- AC1Q3RYR
- AR-1D4640
- CTK4D1712
- NCIOpen2_003235
- NSC70891
- DTXSID30290750
- UMASKSWPRALKCL-UHFFFAOYSA-N
- 7H-Purine, 2,6,8-trichloro-7-methyl-
- 2,6,8-TRICHLORO-7-METHYLPURINE*MINIMUM 9 0%
- EN300-175947
- 7-Methyltrichlorpurin
- Z1269215467
- NSC-70891
- 16404-16-3
- SCHEMBL9382074
- 867-445-8
- G50032
- RAA40416
- 2,6,8-trichloro-7-methyl-7H-purine
-
- Inchi： 1S/C6H3Cl3N4/c1-13-2-3(7)10-5(8)11-4(2)12-6(13)9/h1H3
- InChI Key： UMASKSWPRALKCL-UHFFFAOYSA-N
- SMILES： ClC1=NC2=C(C(=NC(=N2)Cl)Cl)N1C
Computed Properties
- Exact Mass: 235.94259
- Monoisotopic Mass: 235.942329g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 43.6Ų
Experimental Properties
- PSA: 43.6
- LogP: 2.32350
2,6,8-trichloro-7-methyl-7H-purine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM233569-1g |
2,6,8-Trichloro-7-methyl-7H-purine |
16404-16-3 | 97% | 1g |
$*** | 2023-03-30 | |
| A2B Chem LLC | AA86123-2.5g |
7H-Purine, 2,6,8-trichloro-7-methyl- |
16404-16-3 | 95% | 2.5g |
$1449.00 | 2024-04-20 | |
| A2B Chem LLC | AA86123-5g |
7H-Purine, 2,6,8-trichloro-7-methyl- |
16404-16-3 | 95% | 5g |
$2127.00 | 2024-04-20 | |
| A2B Chem LLC | AA86123-10g |
7H-Purine, 2,6,8-trichloro-7-methyl- |
16404-16-3 | 95% | 10g |
$3137.00 | 2024-04-20 | |
| A2B Chem LLC | AA86123-50mg |
7H-Purine, 2,6,8-trichloro-7-methyl- |
16404-16-3 | 95% | 50mg |
$204.00 | 2024-04-20 | |
| A2B Chem LLC | AA86123-100mg |
7H-Purine, 2,6,8-trichloro-7-methyl- |
16404-16-3 | 95% | 100mg |
$286.00 | 2024-04-20 | |
| A2B Chem LLC | AA86123-250mg |
7H-Purine, 2,6,8-trichloro-7-methyl- |
16404-16-3 | 95% | 250mg |
$392.00 | 2024-04-20 | |
| A2B Chem LLC | AA86123-500mg |
7H-Purine, 2,6,8-trichloro-7-methyl- |
16404-16-3 | 95% | 500mg |
$599.00 | 2024-04-20 | |
| A2B Chem LLC | AA86123-1g |
7H-Purine, 2,6,8-trichloro-7-methyl- |
16404-16-3 | 95% | 1g |
$757.00 | 2024-04-20 | |
| Enamine | EN300-175947-0.05g |
2,6,8-trichloro-7-methyl-7H-purine |
16404-16-3 | 95% | 0.05g |
$160.0 | 2023-09-20 |
2,6,8-trichloro-7-methyl-7H-purine Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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